(5Z)-5-(2,4-dichlorobenzylidene)-2-(3-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
CAS No.:
Cat. No.: VC16303143
Molecular Formula: C18H11Cl2N3OS
Molecular Weight: 388.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C18H11Cl2N3OS |
|---|---|
| Molecular Weight | 388.3 g/mol |
| IUPAC Name | (5Z)-5-[(2,4-dichlorophenyl)methylidene]-2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one |
| Standard InChI | InChI=1S/C18H11Cl2N3OS/c1-10-3-2-4-12(7-10)16-21-18-23(22-16)17(24)15(25-18)8-11-5-6-13(19)9-14(11)20/h2-9H,1H3/b15-8- |
| Standard InChI Key | ZQIYIJQXISGVPR-NVNXTCNLSA-N |
| Isomeric SMILES | CC1=CC(=CC=C1)C2=NN3C(=O)/C(=C/C4=C(C=C(C=C4)Cl)Cl)/SC3=N2 |
| Canonical SMILES | CC1=CC(=CC=C1)C2=NN3C(=O)C(=CC4=C(C=C(C=C4)Cl)Cl)SC3=N2 |
Introduction
(5Z)-5-(2,4-dichlorobenzylidene)-2-(3-methylphenyl) thiazolo[3,2-b] triazol-6(5H)-one is a synthetic organic compound belonging to the class of thiazole and triazole derivatives. This compound is characterized by its complex molecular structure, which includes multiple aromatic rings and heteroatoms, making it of interest in medicinal chemistry due to its potential biological activities.
Synthesis Methods
The synthesis of (5Z)-5-(2,4-dichlorobenzylidene)-2-(3-methylphenyl) thiazolo[3,2-b] triazol-6(5H)-one typically involves several steps, including the formation of the thiazole and triazole rings through cyclization reactions. These reactions often require specific conditions such as temperature control and the presence of catalysts to facilitate the formation of the desired products.
Potential Biological Activities
Compounds with similar structural features to (5Z)-5-(2,4-dichlorobenzylidene)-2-(3-methylphenyl) thiazolo[3,2-b] triazol-6(5H)-one are known to exhibit diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The thiazolo[3,2-b] triazole scaffold has been explored for its potential as anticancer agents, with some derivatives showing excellent antitumor activity without causing toxicity to normal cells .
Future Directions
Further studies are required to fully elucidate the pharmacodynamics and pharmacokinetics of (5Z)-5-(2,4-dichlorobenzylidene)-2-(3-methylphenyl) thiazolo[3,2-b] triazol-6(5H)-one. Computational methods, such as the Prediction of Activity Spectra for Substances (PASS), may be useful in predicting its potential pharmacological effects based on its molecular structure.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume